Cas no 39891-06-0 (2-(5-fluoropyridin-3-yl)acetonitrile)

• Product name: 2-(5-fluoropyridin-3-yl)acetonitrile
• CAS No: 39891-06-0
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD09923815
• CID: 1006454
• PubChem ID: 53403707

2-(5-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-3-yl)acetonitrile
• (5-Fluoropyridin-3-yl)acetonitrile
• LogP
• 5-Fluoropyridine-3-acetonitrile
• PB29755
• MFCD09923815
• AS-34901
• 2-(5-Fluoro-3-pyridyl)acetonitrile
• SCHEMBL16462737
• AKOS006314048
• SY098232
• CS-0052261
• DTXSID20695230
• 39891-06-0
• (5-Fluoro-pyridin-3-yl)-acetonitrile
• DS-000083

• MDL： MFCD09923815
• Inchi： InChI=1S/C7H5FN2/c8-7-3-6(1-2-9)4-10-5-7/h3-5H,1H2
• InChI Key： OCVAQFOGIUNAIY-UHFFFAOYSA-N
• SMILES： C(C#N)C1=CC(=CN=C1)F

Computed Properties

• Exact Mass: 136.04375
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68

Additional information on 2-(5-fluoropyridin-3-yl)acetonitrile

2-(5-Fluoropyridin-3-yl)acetonitrile: A Comprehensive Overview

2-(5-Fluoropyridin-3-yl)acetonitrile, also known by its CAS number 39891-06-0, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and an acetonitrile group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(5-fluoropyridin-3-yl)acetonitrile typically involves multi-step organic reactions, often utilizing fluorination techniques and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, which has been a focal point in recent studies.

In terms of applications, 2-(5-fluoropyridin-3-yl)acetonitrile has shown promise in drug discovery efforts. Its structure resembles certain bioactive molecules, making it a potential lead compound for developing new therapeutics. For instance, studies have demonstrated its ability to modulate key biological targets, such as kinases and receptors, which are implicated in various diseases including cancer and neurodegenerative disorders. The fluorine substituent at the 5-position plays a critical role in enhancing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

Beyond pharmaceutical applications, 2-(5-fluoropyridin-3-yl)acetonitrile has also found utility in materials science. Its electron-withdrawing groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices. Recent research has highlighted its potential as a building block for constructing advanced materials with tailored electronic properties. For example, incorporating this compound into polymer frameworks has been shown to improve charge transport characteristics, which is essential for high-performance electronic devices.

The chemical stability of 2-(5-fluoropyridin-3-yl)acetonitrile under various conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it a robust candidate for industrial applications where durability is paramount. Furthermore, its compatibility with common solvents and reagents facilitates its use in large-scale chemical processes.

In conclusion, 2-(5-fluoropyridin-3-yl)acetonitrile, CAS number 39891-06-0, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule in both academic and industrial settings. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.